![molecular formula C17H17NO4 B2980638 (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(furan-3-yl)propan-2-yl)acrylamide CAS No. 1799203-34-1](/img/structure/B2980638.png)
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(furan-3-yl)propan-2-yl)acrylamide
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Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(furan-3-yl)propan-2-yl)acrylamide is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.326. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research has demonstrated the utility of acrylamide derivatives in the synthesis of heterocyclic compounds, which are crucial for developing pharmaceuticals and advanced materials. For example, the study by Huang and Wamhoff (1984) on the addition and cyclocondensation reactions of 2(3H)-furanones with methyl acrylate to form spiro compounds illustrates the potential of acrylamide derivatives in creating complex molecular structures with potential applications in drug development and materials science (Huang & Wamhoff, 1984).
Green Organic Chemistry
Acrylamide derivatives have been explored in green chemistry applications, such as the enantioselective ene-reduction of acrylamides using marine and terrestrial fungi. This approach not only provides a sustainable pathway to synthesize important organic compounds but also emphasizes the role of biocatalysis in organic synthesis, as reported by Jimenez et al. (2019) (Jimenez et al., 2019).
Polymer Science and Engineering
Acrylamide derivatives serve as monomers in the polymerization processes, leading to materials with varied applications. Mori, Sutoh, and Endo (2005) demonstrated the controlled radical polymerization of an acrylamide containing an L-phenylalanine moiety via RAFT, highlighting the compound's relevance in synthesizing polymers with specific functionalities for biomedical applications (Mori, Sutoh, & Endo, 2005).
Food Safety and Chemistry
Despite the exclusion request, it's worth noting that acrylamide and its derivatives are subjects of study in food chemistry, particularly in understanding their formation during cooking and their potential health impacts. For example, Anese et al. (2013) explored strategies for mitigating acrylamide, furan, and 5-hydroxymethylfurfural in food, contributing to the ongoing efforts to enhance food safety (Anese et al., 2013).
Properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-12(8-14-6-7-20-10-14)18-17(19)5-3-13-2-4-15-16(9-13)22-11-21-15/h2-7,9-10,12H,8,11H2,1H3,(H,18,19)/b5-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGRVHBNINXGDNE-HWKANZROSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=COC=C1)NC(=O)C=CC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(CC1=COC=C1)NC(=O)/C=C/C2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.